4-methoxy-3-methyl-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-3-methyl-N-[2-methyl-5-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H19N3O3S2/c1-13-6-7-15(20-23-17-5-4-10-22-21(17)28-20)12-18(13)24-29(25,26)16-8-9-19(27-3)14(2)11-16/h4-12,24H,1-3H3
• InChI Key: MQIYWFROWQFBFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=C(S2)N=CC=C3)NS(=O)(=O)C4=CC(=C(C=C4)OC)C
• Molecular Formula: C21H19N3O3S2
• Molecular Weight: 425.5 g/mol

Description

The compound “4-methoxy-3-methyl-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide” is a novel 2-pyridyl, 4-morpholinyl substituted thiazolo [5,4-b] pyridine analogue. It is an N-heterocyclic compound.

Synthesis Analysis

These thiazolo [5,4-b] pyridines were efficiently prepared in seven steps from commercially available substances in moderate to good yields. All of these N-heterocyclic compounds were characterized by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analysis.

Molecular Structure Analysis

The structure−activity relationships (SAR) study showed that sulfonamide functionality was important for PI3Kα inhibitory activity. The pyridyl attached to thiazolo [5,4-b] pyridine was another key structural unit for PI3Kα inhibitory potency, and replacement by phenyl lead to a significant decrease in activity.

Chemical Reactions Analysis

The compound was tested for phosphoinositide 3-kinase (PI3K) enzymatic assay. The results indicated that these N-heterocyclic compounds showed potent PI3K inhibitory activity.

Scientific Research Applications

Synthesis of Indole Derivatives

. Indoles are significant heterocyclic systems in natural products and drugs. .

Biological Potential of Indole Derivatives

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Non-Alkaloid (Phenolic Compound) Extraction

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Nucleophilic Attack Site

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Mechanism of Action

Target of Action

It’s known that similar compounds with indole and thiazole scaffolds have been found to bind with high affinity to multiple receptors .

Mode of Action

Compounds with similar structures have been found to exhibit a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest a broad spectrum of interactions with various cellular targets.

Biochemical Pathways

Compounds with similar structures have been found to affect a variety of biochemical pathways, contributing to their diverse biological activities .

Result of Action

Compounds with similar structures have been found to exhibit a variety of biological activities, suggesting a broad range of potential molecular and cellular effects .